N-Acetylisoleucine

Description

N-Acetylisoleucine is an N-terminal capped form of the alpha amino acid L-isoleucine, making it a biologically available compound . It belongs to the class of organic compounds known as N-acyl-alpha amino acids, which contain an alpha amino acid bearing an acyl group at its terminal nitrogen atom . This compound can be classified as both an alpha amino acid and a derivatized alpha amino acid . N-acetyl amino acids, including N-Acetylisoleucine, can be created through direct synthesis via specific N-acetyltransferases or through the proteolytic degradation of N-acetylated proteins by specific hydrolases . N-terminal acetylation is a highly conserved process in eukaryotes, offering protection and stability to proteins .

In addition to its synthesis from L-isoleucine and acetyl-CoA by the enzyme leucine/isoleucine N-acetyltransferase , N-Acetylisoleucine is also relevant in the context of certain metabolic disorders. For example, excessive amounts of N-acetyl amino acids, including N-acetylisoleucine, can be found in the urine of individuals with acylase I deficiency, a genetic disorder . Aminoacylase I, encoded by the aminoacylase 1 gene (ACY1), typically catalyzes the formation of free aliphatic amino acids from N-acetylated precursors . When this enzyme is deficient, individuals may experience convulsions, hearing loss, and difficulty feeding . Furthermore, N-acetylisoleucine, along with other N-acetylamino acids, is classified as a uremic toxin when present in high abundance in serum or plasma, potentially leading to kidney damage, cardiovascular disease, and neurological deficits if not properly cleared by the kidneys .

A similar compound, N-Acetyl-L-Leucine, is currently under investigation for the treatment of Niemann-Pick disease type C and other neurological conditions . Like N-Acetylisoleucine, N-acetyl-L-Leucine is an acetylated amino acid . N-acetylated amino acids such as N-Acetylisoleucine and N-acetyl-L-Leucine have roles as human metabolites . N-Acetylisoleucine has been identified as a human metabolite . Its molecular formula is C8H15NO3, and it has a molecular weight of 173.21 .

• CAS No.: 19764-31-9
• Product Name: N-Acetylisoleucine
• Molecular Formula: C8H15NO3
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 2-acetamido-3-methylpentanoic acid
• Standard InChI: InChI=1S/C8H15NO3/c1-4-5(2)7(8(11)12)9-6(3)10/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12)
• Standard InChIKey: JDTWZSUNGHMMJM-UHFFFAOYSA-N
• SMILES: CCC(C)C(C(=O)O)NC(=O)C
• Canonical SMILES: CCC(C)C(C(=O)O)NC(=O)C
• PubChem Compound: 306109
• Last Modified: Sep 13 2023